Cas no 101204-49-3 (3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate))

3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate) structure

101204-49-3 structure

Product Name:3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate)

CAS No:101204-49-3

MF:C₁₁H₁₇N₅O₉P₂

MW:425.228303670883

CID:218075

PubChem ID:5311303

Update Time:2025-04-19

3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

- 3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate)
- MRS 2179 TETRASODIUM SALT
- MRS 2179 tetrasodium salt,2'-Deoxy-N6-methyladenosine3',5'-bisphosphatetetrasodiumsalt
- 2'-DEOXY-N6-METHYLADENOSINE 3',5'-BISPHOSPHATE TETRAAMMONIUM SALT
- 2'-DEOXY-N6-METHYLADENOSINE 3',5'-BISPHOSPHATE TETRASODIUM SALT
- MRS 2179 ammonium salt hydrate
- MRS2179 hydrate ammonium salt
- MRS2179tetraammoniumsalt
- n6-methyl-2'-deoxyadenosine-3',5'-bisphosphate
- CHEMBL1096400
- SCHEMBL134008
- MRS-2179
- MRS 2179 ammonium salt
- HB4241
- <p>C11H17N5O9P2.4NH3</p>
- MRS 2179
- diammonium (2R,3S,5R)-2-[(hydrogen phosphonatooxy)methyl]-5-[6-(methylamino)-9H-purin-9-yl]oxolan-3-yl hydrogen phosphate
- J-000339
- BDBM50318029
- Lopac0_000756
- [(2R,3S,5R)-5-[6-(methylamino)purin-9-yl]-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
- 101204-49-3
- DTXSID701016926
- AKOS040748964
- ((2R,3S,5R)-5-(6-(Methylamino)-9H-purin-9-yl)-3-(phosphonooxy)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
- BDBM50118229
- MRS2179
- CHEMBL129841
- <p>2'-Deoxy-N6-methyladenosine 3',5'-bisphosphate ammonium salt</p>
- CCPLITQNIFLYQB-XLPZGREQSA-N
- (33P)-N(6)-methyl-2'-deoxyadenosine-3',5'-bisphosphate
- 2'-Deoxy-N6-methyladenosine 3',5'-bisphosphate ammonium salt
- C11H17N5O9P2.4NH3
- Inchi： 1S/C11H17N5O9P2/c1-12-10-9-11(14-4-13-10)16(5-15-9)8-2-6(25-27(20,21)22)7(24-8)3-23-26(17,18)19/h4-8H,2-3H2,1H3,(H,12,13,14)(H2,17,18,19)(H2,20,21,22)/t6-,7+,8+/m0/s1
- InChI Key： CCPLITQNIFLYQB-XLPZGREQSA-N
- SMILES： P(=O)(O)(O)O[C@H]1C[C@H](N2C=NC3C(NC)=NC=NC2=3)O[C@@H]1COP(=O)(O)O

Computed Properties

Exact Mass: 512.97800
Monoisotopic Mass: 512.978
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 613
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
Topological Polar Surface Area: 206
XLogP3: -2.9

Experimental Properties

Solubility: DMSO: 1.1 mg/mL
PSA: 229.32000
LogP: 1.56850

3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate) Security Information

WGK Germany：3
Safety Term：WGK Germany 3
Storage Condition：−20°C

3'-Adenylic acid,2'-deoxy-N-methyl-, 5'-(dihydrogen phosphate) Pricemore >>

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